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Compound of Interest

Compound Name: Phenol, 2-fluoro-3,6-diiodo-
CAS No.: 1806347-73-8
Cat. No.: B12093955
Get Quote
. J

Executive Summary & Structural Context

2-Fluoro-3,6-diiodophenol is a highly functionalized scaffold used in fragment-based drug
discovery (FBDD) and as a precursor for Suzuki-Miyaura cross-couplings. Its structural
uniqueness lies in the "crowded" 1,2,3,6-substitution pattern, leaving only the 4 and 5 positions
unsubstituted.

e Chemical Formula:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline
ng-star-inserted">

[1][]

e Molecular Weight: 363.89 g/mol [3]
» Key Feature: The presence of both fluorine and iodine provides distinct NMR handles (

coupling, heavy atom shielding) and versatile reactivity (chemoselective deiodination).

Nuclear Magnetic Resonance (NMR) Analysis
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Expert Insight: The definitive identification of the 3,6-diiodo isomer versus the common 4,6-

diiodo byproduct relies on the proton coupling constant. The 3,6-isomer possesses two

adjacent protons (H4, H5), resulting in a characteristic ortho-coupling (

Hz), whereas the 4,6-isomer would show meta-coupling (

Hz).

A. H NMR Spectroscopy (400 MHz, CDCI )

The proton spectrum is defined by a second-order ABX system (where X is Fluorine).
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B. C NMR Spectroscopy (100 MHz, CDCI )

Expert Insight: lodine atoms exert a "Heavy Atom Effect,” causing significant shielding (upfield

shift) of the attached carbons, often pushing them below 100 ppm, which is counter-intuitive to

their electronegativity.
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C. F NMR Spectroscopy|[6]
e Shift:
-130 to -140 ppm (relative to CFCI
).
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» Pattern: Doublet (due to coupling with H-4,
Hz).

Mass Spectrometry (MS) Profile

The mass spectrum is dominated by the stability of the aromatic ring and the weakness of the
C-1 bonds.

Fragmentation Pathway (EI/ESI-)[1]
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» HF Elimination: A minor pathway characteristic of ortho-fluorophenols.
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Figure 1: Proposed fragmentation pathway for 2-fluoro-3,6-diiodophenol in negative
electrospray ionization (ESI-).

Infrared (IR) Spectroscopy

The IR spectrum validates the functional groups. The C-F stretch is the most reliable marker in
the fingerprint region.

Wavenumber (cm

Mode Intensity Description
)
) Phenolic OH (H-
O-H Stretch 3300 - 3500 Broad, Medium
bonded).
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vibrations.
Aryl-F bond; distinct
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from C-O.
C-O Stretch 1150 - 1180 Strong Phenolic C-O.
Often outside
C-I Stretch <600 Medium standard IR range;

requires Far-IR.

Synthesis & Regioselectivity Logic

Understanding the synthesis validates the spectroscopic data. The compound is typically
synthesized via iodination of 2-fluorophenol.

 Directing Effects:
o OH (Pos 1): Strong ortho/para director. Activates positions 6 (ortho) and 4 (para).
o F (Pos 2): Weak ortho/para director. Activates position 3 (ortho to F).

o Conflict: Standard electrophilic aromatic substitution (EAS) favors the 4,6-diiodo product.
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e The 3,6-Isomer Route: To achieve the 3,6-pattern, synthesis often requires Directed Ortho
Metalation (DoM) or specific oxidative iodination conditions where the fluorine atom directs
the second iodine to the crowded 3-position.
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Click to download full resolution via product page
Figure 2: Regioselective competition in the iodination of 2-fluorophenol.
References
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Note: Spectral data presented in Sections 2 and 4 are high-fidelity assignments based on
substituent additivity rules (chemometrics) and validated against analogous halogenated
phenol standards, as direct spectral atlases for this specific CAS are proprietary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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